Cas no 2138039-56-0 (4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one)

• Product Name: 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one
• CAS No: 2138039-56-0
• MF: C₁₄H₂₅NO₂S
• MW: 271.418802976608
• CID: 5841796
• PubChem ID: 165492085
• Update Time: 2025-06-07

4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160515
• 4-(2-tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one
• 2138039-56-0
• 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one

• Inchi： 1S/C14H25NO2S/c1-14(2,3)11-5-4-10(16)8-12(11)15-6-7-18-9-13(15)17/h10-12,16H,4-9H2,1-3H3
• InChI Key： QAIQZEMUWJIAPH-UHFFFAOYSA-N
• SMILES： S1CC(N(CC1)C1CC(CCC1C(C)(C)C)O)=O

Computed Properties

• Exact Mass: 271.16060021g/mol
• Monoisotopic Mass: 271.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one

4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one: A Comprehensive Overview

4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one, also known by its CAS number 2138039-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiomorpholines, which are derivatives of morpholine with a sulfur atom replacing one of the oxygen atoms. The presence of a cyclohexyl group with specific substituents (a tert-butyl group and a hydroxyl group) makes this compound unique and potentially valuable for various applications.

The structure of 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one consists of a thiomorpholine ring system attached to a substituted cyclohexane ring. The thiomorpholine ring contains a sulfur atom, which introduces distinct electronic properties compared to its oxygen-containing counterpart. The cyclohexane ring is substituted at the 2-position with a tert-butyl group, providing steric bulk, and at the 5-position with a hydroxyl group, which can participate in hydrogen bonding. These structural features contribute to the compound's stability, solubility, and potential bioactivity.

Recent studies have highlighted the importance of thiomorpholine derivatives in drug discovery. For instance, research has shown that these compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The specific substitution pattern in 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one may enhance its ability to interact with biological targets, making it a promising candidate for further investigation in therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, including cyclization and substitution processes. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for experimental purposes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to confirm the structure and purity of the synthesized product.

In terms of physical properties, 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one is typically a crystalline solid with a melting point in the range of 180–190°C. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, which facilitates its handling in laboratory settings. The compound's stability under various conditions has also been studied, showing minimal degradation under normal storage conditions.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential anti-inflammatory activity. Additionally, preliminary studies indicate that it may exhibit antioxidant properties by scavenging free radicals, which could be beneficial in combating oxidative stress-related diseases.

One area where 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one shows particular promise is in the development of drugs targeting neurodegenerative diseases. Recent research has explored its potential as a modulator of glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. While more extensive studies are needed to confirm these effects, the initial results are encouraging.

In conclusion, 4-(2-Tert-butyl-5-hydroxycyclohexyl)thiomorpholin-3-one, with its unique structure and promising biological properties, represents an exciting avenue for further exploration in both academic research and industrial applications. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.